Cas no 67905-15-1 (4-[4-(acetylamino)anilino]-1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid, compound with 2,2'-iminobis[ethanol] (1:1))

• Product name: 4-[4-(acetylamino)anilino]-1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid, compound with 2,2'-iminobis[ethanol] (1:1)
• CAS No: 67905-15-1
• MF: C₂₆H₂₈N₄O₈S
• MW: 556.587525367737
• CID: 1727923
• PubChem ID: 106023

4-[4-(acetylamino)anilino]-1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid, compound with 2,2'-iminobis[ethanol] (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-[4-(acetylamino)anilino]-1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid, compound with 2,2'-iminobis[ethanol] (1:1)
• 2-Anthracenesulfonic acid, 4-((4-(acetylamino)phenyl)amino)-1-amino-9,10-dihydro-9,10-dioxo-, compd. with 2,2'-iminobis(ethanol) (1:1)
• 1-Amino-4-((p-acetamidophenyl)amino)anthraquinone-2-sulfonic acid, diethanolamine salt (1:1)
• 2-Anthracenesulfonic acid, 4-((4-(acetylamino)phenyl)amino)-1-amino-9,10-dihydro-9,10-dioxo-, 2,2'-iminobisethanol salt
• 4-(4-(Acetylamino)anilino)-1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid, compound with 2,2'-iminobis(ethanol) (1:1)
• 4-{[4-(acetylamino)phenyl]amino}-1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid - 2,2'-iminodiethanol (1:1)
• 4-(4-(Acetylamino)anilino)-1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid, co
• DTXSID4070796
• EINECS 267-633-4
• 67905-15-1
• DTXCID8045224

• Inchi： InChI=1S/C22H17N3O6S.C4H11NO2/c1-11(26)24-12-6-8-13(9-7-12)25-16-10-17(32(29,30)31)20(23)19-18(16)21(27)14-4-2-3-5-15(14)22(19)28;6-3-1-5-2-4-7/h2-10,25H,23H2,1H3,(H,24,26)(H,29,30,31);5-7H,1-4H2
• InChI Key： LRTRPSNGUVQMLM-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=CC=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)S(=O)(=O)O.C(CO)NCCO

Computed Properties

• Exact Mass: 556.16294
• Monoisotopic Mass: 556.16278504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 892
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 208.15